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Compound of Interest

Compound Name: (R)-Ethyl 2-hydroxypropanoate

Cat. No.: B143356 Get Quote

Essential Safety and Handling Guide for (R)-
Ethyl 2-hydroxypropanoate
This guide provides immediate safety and logistical information for handling (R)-Ethyl 2-
hydroxypropanoate (also known as ethyl (R)-lactate). It is intended for researchers, scientists,

and drug development professionals to ensure safe laboratory practices.

(R)-Ethyl 2-hydroxypropanoate is a flammable liquid and vapor that can cause serious eye

damage and respiratory irritation.[1][2][3] Adherence to proper safety protocols is crucial to

minimize risks.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

(R)-Ethyl 2-hydroxypropanoate.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield (8-inch minimum)

are required where eye contact

is likely.[4][5]

To protect against splashes

that can cause serious eye

damage.[1][3]

Hand Protection

Chemically impervious

protective gloves are

necessary.[4] It is advisable to

avoid natural rubber (latex)

gloves.[4]

To prevent skin contact, as the

substance can cause skin

irritation.[6]

Body Protection

Wear suitable protective

clothing, such as a lab coat or

apron.[6][7]

To protect the skin from

accidental splashes or spills.

Respiratory Protection

Use only in a well-ventilated

area.[4][7] If ventilation is

inadequate, a NIOSH-

approved respirator should be

worn.[8]

To avoid inhalation of vapors,

which may cause respiratory

irritation.[1][6]

Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe vapors or mist.[4]

Wash hands thoroughly after handling.[6]

Keep away from heat, sparks, open flames, and other ignition sources.[4][9]

Use spark-proof tools and explosion-proof equipment.[10]

Ground and bond containers when transferring the material to prevent static discharge.[4][9]
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Storage:

Store in a cool, dry, and well-ventilated area.[6]

Keep containers tightly closed when not in use.[4]

Store away from incompatible materials such as oxidizing agents.[8]

Spills and Disposal
Spills:

In case of a spill, evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.[10]

Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a suitable, closed

container for disposal.[3][6]

Do not let the product enter drains or waterways.[1][10]

Disposal:

Dispose of waste and contaminated materials in accordance with federal, state, and local

regulations.[6]

The material may be sent to a licensed chemical destruction facility or disposed of through

controlled incineration.[10]

Do not reuse empty containers as they may retain product residue.[6] Puncture and dispose

of them in a sanitary landfill or through other approved methods.[10]

Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for the safe handling of (R)-Ethyl 2-
hydroxypropanoate.
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Workflow for Handling (R)-Ethyl 2-hydroxypropanoate

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation

Don appropriate PPE

Dispense chemical in a designated area

Keep away from ignition sources

Close container tightly after use

Clean work area

Dispose of waste properly

Remove and store PPE correctly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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